Cas no 77355-01-2 (Benzaldehyde,4,4'-[1,5-pentanediylbis(oxy)]bis-)

• Product Name: Benzaldehyde,4,4'-[1,5-pentanediylbis(oxy)]bis-
• CAS No: 77355-01-2
• MF: C₁₉H₂₀O₄
• MW: 312.359705924988
• CID: 549756
• PubChem ID: 6421022
• Update Time: 2025-04-19

Benzaldehyde,4,4'-[1,5-pentanediylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4,4'-[1,5-pentanediylbis(oxy)]bis-
• 4,4’-(1,5-Pentanediyl)dioxydibenzaldehyde
• 4-[5-(4-formylphenoxy)pentoxy]benzaldehyde
• 1,5-Bis(4-formylphenoxy)pentane
• 4,4'-(1,5-PENTANEDIYL)DIOXYDIBENZALDEHYDE
• 4,4'-(pentane-1,5-diylbis(oxy))bisdibenzaldehyde
• 4,4'-[1,5-pentanediyl(oxy)]bisbenzaldehyde
• 4,4'-[1,5-pentanediylbis(oxy)]bisbenzaldehyde
• 4,4''-[pentane-1,5-diylbis(oxy)]dibenzaldehyde
• 4-[5-(4-formylphenoxy)pentyloxy]benzaldehyde
• 4-[5-(4-methanoylphenoxy)pentoxy]benzaldehyde
• A839063
• CHEMBL2380532
• CTK5E4302
• 4,4'-[1,5-pentaznediylbis(oxy)]bisbenzaldehyde
• 77355-01-2
• SCHEMBL8192951
• 4-[5-(4-formylphenoxy)pentyl-oxy]benzaldehyde
• DTXSID40423597
• 4,4?-(1,5-Pentanediyl)dioxydibenzaldehyde
• JZWSXMHKNFDAHB-UHFFFAOYSA-N
• 4,4'-[Pentane-1,5-diylbis(oxy)]dibenzaldehyde

• Inchi： 1S/C19H20O4/c20-14-16-4-8-18(9-5-16)22-12-2-1-3-13-23-19-10-6-17(15-21)7-11-19/h4-11,14-15H,1-3,12-13H2
• InChI Key： JZWSXMHKNFDAHB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)CCCCCOC1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 312.13600
• Monoisotopic Mass: 312.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 3.93970